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Compound of Interest

Compound Name: 4-Amino-3-iodobenzonitrile

CAS No.: 33348-34-4

Cat. No.: B1275651

Get Quote

4-Amino-3-iodobenzonitrile is a trifunctional aromatic compound, presenting an amino group,

an iodine atom, and a nitrile moiety on a benzene ring.[1] This unique arrangement of

functional groups—an electron-donating amine and an electron-withdrawing nitrile, ortho to a

labile iodine atom—makes it an exceptionally useful intermediate.[1][2]

The physical properties are summarized in the table below. The compound presents as a

stable, crystalline solid with a distinct melting point, facilitating its handling and storage under

standard laboratory conditions.[2][3]
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Property Value Source(s)

CAS Number 33348-34-4 [2][4]

Molecular Formula C₇H₅IN₂ [2][4]

Molecular Weight 244.03 g/mol [2][4]

Appearance
Pale white to amber crystalline

solid
[3]

Melting Point 112-115 °C (lit.) [2][5]

Synonyms
4-Cyano-2-iodoaniline, 1-

Amino-2-iodo-4-cyanobenzene
[2][6]

Spectroscopic Characterization: A Self-Validating
System
Confirmation of the structure and purity of 4-Amino-3-iodobenzonitrile is unequivocally

established through a combination of spectroscopic methods. The data presented below serve

as a benchmark for researchers synthesizing this compound.
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Technique Data & Interpretation Source

¹H NMR

(CDCl₃, 300 MHz) δ: 7.80 (d, J

= 1.8 Hz, 1H), 7.31 (dd, J =

8.0, 1.8 Hz, 1H), 6.62 (d, J =

8.0 Hz, 1H), 4.43 (br s, 2H).

Interpretation: The spectrum

clearly shows three distinct

aromatic protons. The doublet

at 7.80 ppm corresponds to

the proton ortho to the nitrile

and meta to the iodine. The

doublet of doublets at 7.31

ppm represents the proton

ortho to the nitrile and ortho to

the iodine. The doublet at 6.62

ppm is the proton ortho to the

amino group. The broad singlet

at 4.43 ppm confirms the two

protons of the primary amine.

[3]

Mass Spec.

MS (m/e): 244 ([M⁺] 97%).

Interpretation: The molecular

ion peak at m/z 244

corresponds directly to the

molecular weight of the

compound, confirming its

elemental composition.

[3]

Regioselective Synthesis: A Validated Protocol
The synthesis of 4-Amino-3-iodobenzonitrile is most effectively achieved via the direct

electrophilic iodination of the readily available starting material, 4-aminobenzonitrile.[3] The key

to this transformation is controlling the regioselectivity. The powerful electron-donating and

ortho-, para-directing amino group governs the position of electrophilic attack. With the para

position blocked by the nitrile group, iodination occurs exclusively at one of the ortho positions

(C3), yielding the desired product with high selectivity.
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Synthesis Stage Purification Stage

4-Aminobenzonitrile Iodination Reaction
(I₂, H₂O₂, H₂SO₄, AcOH)

Reactant
Crude Product

Yields
Work-up & ExtractionProcess Column Chromatography

Isolate
Pure 4-Amino-3-iodobenzonitrile

Purify

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow for 4-Amino-3-iodobenzonitrile.

Detailed Experimental Protocol
This protocol is adapted from a validated, environmentally conscious method and provides high

yield and purity.[3]

Materials:

4-Aminobenzonitrile (1.18 g, 10 mmol)

Iodine (I₂) (1.27 g, 5 mmol)

30% Hydrogen Peroxide (H₂O₂) (1.13 mL, 10 mmol)

Concentrated Sulfuric Acid (H₂SO₄) (catalytic amount)

Glacial Acetic Acid (solvent)

Sodium Thiosulfate solution (saturated)

Sodium Bicarbonate solution (saturated)

Ethyl Acetate

Hexane

Anhydrous Sodium Sulfate (Na₂SO₄)
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Silica Gel for column chromatography

Procedure:

Reaction Setup: In a 100 mL round-bottom flask, dissolve 4-aminobenzonitrile (10 mmol) in

glacial acetic acid. Add Iodine (5 mmol) and a catalytic amount of concentrated sulfuric acid.

Iodination: To the stirred mixture, add 30% hydrogen peroxide (10 mmol) dropwise. Heat the

reaction mixture to 50 °C and maintain for 30 minutes. The progress can be monitored by

TLC.

Work-up: After cooling to room temperature, pour the reaction mixture into water. Quench

any unreacted iodine by adding saturated sodium thiosulfate solution until the orange color

disappears.

Neutralization: Carefully neutralize the mixture by adding saturated sodium bicarbonate

solution until effervescence ceases.

Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic

layers, wash with brine, and dry over anhydrous sodium sulfate.

Purification: Concentrate the organic phase under reduced pressure. Purify the resulting

crude solid by column chromatography on silica gel using a hexane/ethyl acetate gradient to

yield the product as a pale white solid (Yield: ~83%).[3]

Core Reactivity and Applications in Advanced
Synthesis
The synthetic utility of 4-Amino-3-iodobenzonitrile stems from the orthogonal reactivity of its

three functional groups. The C-I bond is particularly reactive towards palladium-catalyzed

cross-coupling reactions, the amino group can act as a nucleophile or directing group, and the

nitrile can be hydrolyzed or serve as a hydrogen bond acceptor in biological systems.[7]

The C-I Bond: Gateway to Complexity via Sonogashira
Coupling
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The Sonogashira reaction, which forms a C(sp²)-C(sp) bond between an aryl halide and a

terminal alkyne, is a cornerstone of modern synthetic chemistry.[8] 4-Amino-3-
iodobenzonitrile is an excellent substrate for this reaction due to the high reactivity of the C-I

bond.[9] The reaction proceeds via two interconnected catalytic cycles involving palladium and

a copper(I) co-catalyst.[10]

Pd(0)L₂

Oxidative Addition

Aryl-Pd(II)-I Complex

Transmetalation

Aryl-Pd(II)-Alkyne Complex

Reductive Elimination

Ar-I Product Out

Cu(I)X

π-Alkyne Complex

Copper(I) Acetylide

CuX In Transmetalation

R-C≡C-HBase

Ar-I + R-C≡C-H Ar-C≡C-R

Click to download full resolution via product page

Caption: The dual catalytic cycles of the Sonogashira cross-coupling reaction.

Representative Protocol: Sonogashira Coupling[9]

Setup: To a degassed solution of 4-amino-3-iodobenzonitrile (1 mmol) and the terminal

alkyne (1.2 mmol) in triethylamine (Et₃N), add PdCl₂(PPh₃)₂ (2 mol%) and CuI (4 mol%).

Reaction: Stir the mixture under an inert atmosphere (e.g., Argon) at room temperature or

gentle heating (40-60 °C) until completion (monitored by TLC).
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Work-up: Dilute the reaction mixture with diethyl ether and filter through a pad of celite to

remove catalyst residues.

Purification: Concentrate the filtrate and purify the crude product by column chromatography.

Domino Reactions: Rapid Assembly of Fused
Carbazoles
A powerful application of 4-Amino-3-iodobenzonitrile is in the synthesis of carbazoles, a

privileged scaffold in pharmaceuticals and electronic materials.[2] This is often achieved

through a domino or cascade reaction that begins with a Sonogashira coupling.[11] The alkyne-

coupled intermediate can then undergo an intramolecular hydroamination/cyclization, where

the ortho-amino group attacks the newly installed alkyne, followed by aromatization to furnish

the fused carbazole ring system in a single pot. This strategy rapidly builds molecular

complexity from simple starting materials.

Safety, Handling, and Storage
As a responsible scientist, proper handling of all chemicals is paramount. 4-Amino-3-
iodobenzonitrile is classified as an irritant and requires careful handling in a well-ventilated

area, preferably a chemical fume hood.
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Safety Aspect Guideline Source

Hazard Class
Eye Irritant 2, Skin Irritant 2,

STOT SE 3
[2]

Signal Word Warning [2]

Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[2]

PPE

Safety glasses with side-

shields, chemical-resistant

gloves (e.g., nitrile), laboratory

coat, N95 dust mask.

[2]

Storage

Store in a tightly sealed

container in a cool, dry place

away from light and

incompatible materials.

[2]

Conclusion
4-Amino-3-iodobenzonitrile is more than just a chemical intermediate; it is a powerful tool for

synthetic innovation. Its well-defined physicochemical properties, validated synthesis, and

predictable, orthogonal reactivity make it a reliable component in complex synthetic campaigns.

From fundamental cross-coupling reactions to elegant domino sequences for the construction

of bioactive heterocycles, this building block provides chemists with a strategic entry point to a

diverse range of valuable molecular architectures. Its continued application in academic and

industrial research is certain to yield new discoveries in medicine and materials science.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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